Cas no 191730-78-6 (7-(benzyloxy)-2,3-dihydro-1H-indole)

7-(benzyloxy)-2,3-dihydro-1H-indole structure
191730-78-6 structure
Product Name:7-(benzyloxy)-2,3-dihydro-1H-indole
CAS No:191730-78-6
MF:C15H15NO
MW:225.285703897476
MDL:MFCD09954771
CID:1039738
PubChem ID:14849555
Update Time:2025-04-20

7-(benzyloxy)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 7-(Benzyloxy)indoline
    • 7-phenylmethoxy-2,3-dihydro-1H-indole
    • 1H-Indole, 2,3-dihydro-7-(phenylmethoxy)-
    • 7-benzyloxyindoline
    • 7-benzyloxy-indoline
    • AGN-PC-002RQ9
    • AK-79540
    • ANW-68488
    • CTK8C2496
    • SureCN4716745
    • 7-(benzyloxy)-2,3-dihydro-1H-indole
    • EN300-23703449
    • 7 -Benzyloxyindoline
    • 191730-78-6
    • SB65341
    • SCHEMBL4716745
    • AKOS016007277
    • DB-341916
    • DTXSID40564696
    • 2,3-Dihydro-7-(phenylmethoxy)-1H-indole
    • JPWDYUMKWGMYDD-UHFFFAOYSA-N
    • MDL: MFCD09954771
    • Inchi: 1S/C15H15NO/c1-2-5-12(6-3-1)11-17-14-8-4-7-13-9-10-16-15(13)14/h1-8,16H,9-11H2
    • InChI Key: JPWDYUMKWGMYDD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC2=C1NCC2

Computed Properties

  • Exact Mass: 225.115364102g/mol
  • Monoisotopic Mass: 225.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.130±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 128-129 ºC
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),

7-(benzyloxy)-2,3-dihydro-1H-indole Pricemore >>

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